7-Amino-4-hydroxyquinolin-2(1H)-one

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 7-amino-4-hydroxy-1H-quinolin-2-one
• InChI: InChI=1S/C9H8N2O2/c10-5-1-2-6-7(3-5)11-9(13)4-8(6)12/h1-4H,10H2,(H2,11,12,13)
• InChI Key: CHWCXYLYRFAQDN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1N)NC(=O)C=C2O

Description

7-Amino-4-hydroxyquinolin-2(1H)-one is a quinolinone derivative characterized by an amino group at position 7 and a hydroxyl group at position 4 of its bicyclic aromatic framework. This compound’s unique substitution pattern makes it a candidate for diverse applications, including antimicrobial agents and pharmaceutical intermediates. Its synthesis typically involves condensation reactions of substituted benzaldehydes with amine precursors, followed by cyclization and functionalization steps .

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties/Applications	References
7-Amino-4-hydroxyquinolin-2(1H)-one	7-NH₂, 4-OH	C₉H₈N₂O₂	176.17 g/mol	Enhanced hydrophilicity; antimicrobial potential
7-Amino-4-methylquinolin-2(1H)-one (Carbostyril 124)	7-NH₂, 4-CH₃	C₁₀H₁₀N₂O	174.20 g/mol	Improved lipophilicity; used in chemical research and drug development
7-Amino-4-phenylquinolin-2(1H)-one (CAS 19841-02-2)	7-NH₂, 4-C₆H₅	C₁₅H₁₂N₂O	236.27 g/mol	Increased hydrophobicity; structural studies
7-Chloro-4-methylquinolin-2(1H)-one	7-Cl, 4-CH₃	C₁₀H₈ClNO	207.63 g/mol	Electron-withdrawing Cl enhances reactivity; potential bioactivity
7-Chloro-4-hydroxy-6-iodo-3-(o-tolyl)quinolin-2(1H)-one	7-Cl, 4-OH, 6-I, 3-(2-MeC₆H₄)	C₁₆H₁₁ClINO₂	411.62 g/mol	Halogenation increases steric bulk; possible anticancer applications

Physicochemical Properties

• Hydrophilicity vs. Lipophilicity : The hydroxyl group at position 4 in the target compound enhances water solubility compared to methyl (Carbostyril 124) or phenyl analogs. The latter derivatives exhibit greater membrane permeability due to reduced polarity .
• Electronic Effects : Electron-withdrawing groups (e.g., Cl, I) at position 7 or 6 alter electron density, influencing binding to biological targets. For example, 7-chloro derivatives may exhibit stronger interactions with bacterial enzymes .